Cas no 2137552-17-9 (Ethyl 3-(tert-butoxy)-2,2-difluoropropanoate)

• Product Name: Ethyl 3-(tert-butoxy)-2,2-difluoropropanoate
• CAS No: 2137552-17-9
• MF: C₉H₁₆F₂O₃
• MW: 210.218350410461
• CID: 5792240
• PubChem ID: 165837990
• Update Time: 2025-06-08

Ethyl 3-(tert-butoxy)-2,2-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(tert-butoxy)-2,2-difluoropropanoate
• EN300-788400
• 2137552-17-9
• Ethyl 3-(tert-butoxy)-2,2-difluoropropanoate

• Inchi： 1S/C9H16F2O3/c1-5-13-7(12)9(10,11)6-14-8(2,3)4/h5-6H2,1-4H3
• InChI Key： ITQDMWLOKKNKFG-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(COC(C)(C)C)F

Computed Properties

• Exact Mass: 210.10675069g/mol
• Monoisotopic Mass: 210.10675069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Additional information on Ethyl 3-(tert-butoxy)-2,2-difluoropropanoate

Comprehensive Overview of Ethyl 3-(tert-butoxy)-2,2-difluoropropanoate (CAS No. 2137552-17-9)

Ethyl 3-(tert-butoxy)-2,2-difluoropropanoate (CAS No. 2137552-17-9) is a specialized fluorinated ester compound gaining attention in pharmaceutical and agrochemical research. This difluorinated propanoate derivative is characterized by its unique tert-butoxy and ethyl ester functional groups, which contribute to its reactivity and solubility profile. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of bioactive molecules with improved metabolic stability.

The compound's molecular structure features a gem-difluoro motif, a key design element in modern medicinal chemistry due to its ability to modulate lipophilicity and hydrogen bonding. This aligns with current trends in fluorine chemistry, where approximately 30% of newly approved drugs contain fluorine atoms. The tert-butoxy group in Ethyl 3-(tert-butoxy)-2,2-difluoropropanoate provides steric protection during synthetic transformations, making it valuable for multi-step organic synthesis.

Recent literature highlights growing interest in fluorinated synthons like CAS No. 2137552-17-9 for their application in PET radiopharmaceuticals and enzyme inhibitors. The compound's ethyl ester moiety offers synthetic versatility, allowing conversion to carboxylic acids or amides through standard hydrolysis or aminolysis reactions. This adaptability addresses the pharmaceutical industry's need for modular synthetic platforms in lead optimization.

From a green chemistry perspective, researchers are investigating solvent-free methods for handling Ethyl 3-(tert-butoxy)-2,2-difluoropropanoate, responding to environmental concerns in chemical manufacturing. The compound's stability under various pH conditions makes it suitable for flow chemistry applications, a hot topic in process chemistry circles. Analytical characterization typically involves NMR spectroscopy (particularly ¹⁹F NMR) and mass spectrometry, with the difluoromethylene group producing distinctive spectral signatures.

In material science applications, derivatives of 2137552-17-9 have shown promise as precursors for fluorinated polymers with enhanced thermal stability. The tert-butoxy protecting group can be selectively removed under mild acidic conditions, enabling controlled polymerization processes. This has sparked interest in developing specialty coatings and electronic materials with tailored surface properties.

Quality control of Ethyl 3-(tert-butoxy)-2,2-difluoropropanoate typically focuses on purity assessment by HPLC and residual solvent analysis. Storage recommendations emphasize protection from moisture at controlled temperatures, as the ester functionality may undergo hydrolysis under extreme conditions. These handling protocols reflect best practices for high-value intermediates in fine chemical production.

The commercial availability of CAS No. 2137552-17-9 through specialty chemical suppliers has increased in recent years, driven by demand from contract research organizations and academic laboratories. Pricing trends indicate growing market recognition of fluorinated building blocks, with particular interest in compounds exhibiting both lipophilic and polar characteristics. Patent analysis reveals applications in kinase inhibitor development and prodrug formulations.

Future research directions for Ethyl 3-(tert-butoxy)-2,2-difluoropropanoate may explore its use in asymmetric synthesis through chiral auxiliary approaches or catalytic methods. The compound's potential in bioconjugation chemistry also warrants investigation, particularly for creating fluorine-labeled biomolecules. These applications align with current searches for "fluorine in drug design" and "advanced synthetic intermediates," demonstrating the compound's relevance to contemporary chemical challenges.